Cas no 170312-25-1 (4-Isoxazolepropanoicacid, 5-amino-3-methyl-)

• Product Name: 4-Isoxazolepropanoicacid, 5-amino-3-methyl-
• CAS No: 170312-25-1
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 111325
• PubChem ID: 10261514
• Update Time: 2025-04-18

4-Isoxazolepropanoicacid, 5-amino-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolepropanoicacid, 5-amino-3-methyl-
• 3-(5-amino-3-methyl-1,2-oxazol-4-yl)propanoic acid
• 5-amino-3-methyl-4-Isoxazolepropanoic acid
• 4-Isoxazolepropanoicacid,5-amino-3-methyl
• 4-Isoxazolepropanoicacid,5-amino-3-methyl-(9CI)
• FT-0746053
• 170312-25-1
• DTXSID40437437
• 3-(5-amino-3-methylisoxazol-4-yl)propanoic acid

• Inchi： 1S/C7H10N2O3/c1-4-5(2-3-6(10)11)7(8)12-9-4/h2-3,8H2,1H3,(H,10,11)
• InChI Key： PIVISUWIRXCHGO-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C)=N1)CCC(=O)O)N

Computed Properties

• Exact Mass: 170.06900
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.35000
• LogP: 1.16360